Manganese(II) phosphate
Overview
Description
Manganese(II) phosphate is an inorganic compound with the chemical formula Mn₃(PO₄)₂. It is a significant compound in various industrial applications, particularly as a constituent of manganese-based phosphate conversion coatings . These coatings are known for their ability to protect metals from corrosion and wear.
Preparation Methods
Synthetic Routes and Reaction Conditions: Manganese(II) phosphate can be synthesized through several methods. One common method involves the reaction of manganese(II) sulfate with sodium phosphate under controlled conditions. The reaction typically occurs in an aqueous solution, and the resulting this compound precipitates out of the solution .
Industrial Production Methods: In industrial settings, manganese phosphating is performed using an immersion method. The process involves several steps, including degreasing and cleaning, water rinses, pickling in mineral acid, activation, manganese phosphating, and lubrication using oils or emulsion . The manganese phosphating step is typically carried out in a bath of dilute phosphoric acid at approximately 95°C for about 5–20 minutes .
Chemical Reactions Analysis
Types of Reactions: Manganese(II) phosphate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized to higher oxidation states of manganese using strong oxidizing agents such as potassium permanganate.
Reduction: It can be reduced back to manganese(II) using reducing agents like hydrogen gas or sodium borohydride.
Substitution: this compound can participate in substitution reactions where phosphate ions are replaced by other anions under suitable conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of manganese(III) or manganese(IV) compounds .
Scientific Research Applications
Manganese(II) phosphate has a wide range of scientific research applications:
Mechanism of Action
The mechanism by which manganese(II) phosphate exerts its effects varies depending on its application. In electrocatalytic water oxidation, manganese centers act as catalytic sites where water molecules are oxidized to produce oxygen . The process involves the formation of intermediate species such as Mn(III), Mn(IV), and Mn(V), with Mn(V)=O being a key species for oxygen-oxygen bond formation .
Comparison with Similar Compounds
Manganese(II) phosphate can be compared with other similar compounds such as iron(III) phosphate, cobalt(II) phosphate, and nickel(II) phosphate. These compounds share similar properties and applications but differ in their specific chemical behaviors and efficiencies. For example:
Iron(III) Phosphate: Often used in similar corrosion-resistant coatings but has different oxidation states and reactivity.
Cobalt(II) Phosphate: Known for its catalytic properties in different types of reactions.
Nickel(II) Phosphate: Used in similar industrial applications but has distinct electrochemical properties.
This compound stands out due to its unique combination of properties, making it particularly effective in applications requiring both corrosion resistance and catalytic activity.
Properties
IUPAC Name |
manganese(2+);diphosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Mn.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKCBQOQPFCSEFF-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mn+2].[Mn+2].[Mn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Mn3(PO4)2, Mn3O8P2 |
Source
|
| Record name | Manganese(II) phosphate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Manganese(II)_phosphate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20872544 |
Source
|
| Record name | Manganese(2+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20872544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14154-09-7 |
Source
|
| Record name | Manganese(2+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20872544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trimanganese bis(orthophosphate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.529 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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